Cas no 97916-07-9 ((3aS)-3aβ,4,5,5a,6,7,8,9,9aβ,9bα-Decahydro-5aβ-methyl-3,9-dimethylenenaphtho[1,2-b]furan-2(3H)-one)

• Product Name: (3aS)-3aβ,4,5,5a,6,7,8,9,9aβ,9bα-Decahydro-5aβ-methyl-3,9-dimethylenenaphtho[1,2-b]furan-2(3H)-one
• CAS No: 97916-07-9
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 1989929
• Update Time: 2024-03-01

(3aS)-3aβ,4,5,5a,6,7,8,9,9aβ,9bα-Decahydro-5aβ-methyl-3,9-dimethylenenaphtho[1,2-b]furan-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• (3aS)-3aβ,4,5,5a,6,7,8,9,9aβ,9bα-Decahydro-5aβ-methyl-3,9-dimethylenenaphtho[1,2-b]furan-2(3H)-one
• Morifolin B

• Inchi： 1S/C15H20O2/c1-9-5-4-7-15(3)8-6-11-10(2)14(16)17-13(11)12(9)15/h11-13H,1-2,4-8H2,3H3/t11-,12+,13-,15-/m0/s1
• InChI Key： XUYAKPXYKQEFPD-XFMPKHEZSA-N
• SMILES： O1C(=O)C(=C)[C@]2([H])CC[C@@]3(C)[C@@]([H])([C@@]12[H])C(=C)CCC3

Computed Properties

• Exact Mass: 232.146
• Monoisotopic Mass: 232.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmanolides, secoeudesmanolides, and derivatives